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Compound of Interest

Compound Name: Iristectorene B

Cat. No.: B1498144

Iristectorene B: A Comprehensive Technical Overview
For Researchers, Scientists, and Drug Development Professionals
Introduction

Iristectorene B is a naturally occurring monocyclic triterpene ester that has been isolated from
the seeds of Iris tectorum[1][2][3]. Its complex chemical structure and potential biological
activities make it a subject of interest for researchers in natural product chemistry and drug
discovery. This technical guide provides a detailed overview of the chemical structure,
properties, and (where available) the biological context of Iristectorene B, with a focus on
presenting data in a clear and accessible format for scientific professionals.

Chemical Structure and Properties

Iristectorene B is chemically defined as 3-{3-hydroxy-2-[5-hydroxy-4,8,12-trimethyl-
(3E,7E)-3,7,11-tridecatrienyl]-2,3-dimethyl-6-(1-methyl-2-oxoethylidene)cyclohexyl} propyl
tetradecanoate[2][3]. Its structure was elucidated through spectroscopic methods and chemical
evidence, and its stereochemistry has been clarified[2][3].

Chemical Structure

Below is a 2D representation of the chemical structure of Iristectorene B.
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Physicochemical Properties

A summary of the key physicochemical properties of Iristectorene B is presented in the table
below for easy reference.
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Property Value Source
Molecular Formula Ca4H7605 [2]
Molecular Weight 685.07 g/mol [2]

CAS Number 156791-81-0 2]
Appearance 0]]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

Spectroscopic Data

The structural elucidation of Iristectorene B was heavily reliant on spectroscopic techniques.
While specific spectral data such as detailed *H and 3C NMR chemical shift assignments and
mass spectrometry fragmentation patterns are not readily available in the public domain, the
primary literature, "Iristectorene B, a monocyclic triterpene ester from lIris tectorum” published
in Phytochemistry, 1994, 36(2), pp 433-438, would contain this detailed information[1][2][3].
Researchers are encouraged to consult this original publication for in-depth spectroscopic
analysis.

Biological Activity

Currently, there is a lack of specific data in publicly accessible literature regarding the biological
activities of Iristectorene B. However, other compounds isolated from the genus Iris, and
specifically from Iris tectorum, have demonstrated a range of biological effects, including
cytotoxic and neuroprotective activities. Further research is required to determine if
Iristectorene B exhibits similar properties.

Experimental Protocols

As no specific biological studies on Iristectorene B have been published in the available
literature, detailed experimental protocols for this compound cannot be provided at this time.
The following sections outline general methodologies that could be adapted for future
investigations into the biological properties of Iristectorene B.
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General Workflow for Investigating Biological Activity

The following diagram illustrates a general workflow for screening a natural product like
Iristectorene B for potential biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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